BENGHE Foundational & Exploratory

Check Availability & Pricing

Crystal structure of 4-
(Trifluoromethyl)pyrimidine-2-thiol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-(Trifluoromethyl)pyrimidine-2-
Compound Name: oy
thio

Cat. No.: B145964

Technical Guide: 4-(Trifluoromethyl)pyrimidine-
2-thiol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available data for 4-
(Trifluoromethyl)pyrimidine-2-thiol. As of the date of this publication, detailed
crystallographic data (unit cell parameters, space group, and atomic coordinates) and specific,
peer-reviewed experimental protocols for its synthesis and crystallization are not publicly
available in scientific literature or structural databases. Furthermore, no specific biological
signaling pathways associated with this compound have been elucidated. The information
presented herein is based on data from chemical suppliers and general knowledge of related
compounds.

Compound Overview

4-(Trifluoromethyl)pyrimidine-2-thiol is a heterocyclic organic compound featuring a
pyrimidine ring substituted with a trifluoromethyl group and a thiol group.[1][2][3] Its
trifluoromethyl moiety can enhance metabolic stability and binding affinity in medicinal
chemistry applications.[4] The thiol group provides a site for further chemical modification or
coordination to metal centers. This compound is noted for its appearance as an orange,
needle-like crystalline solid.[2]
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Physicochemical Properties

A summary of the known quantitative data for 4-(Trifluoromethyl)pyrimidine-2-thiol is
presented in Table 1.

Property Value Source
Molecular Formula CsHsFsN2S [11[3]
Molecular Weight 180.15 g/mol [11[3]
Melting Point 164-166 °C [2]
Orange needle-like crystalline
Appearance , [2]
solid
CAS Number 136547-17-6 [1][3]

Experimental Protocols

While specific, validated experimental protocols for the synthesis and crystallization of 4-
(Trifluoromethyl)pyrimidine-2-thiol are not available in the searched literature, this section
outlines a generalized approach based on the synthesis of similar pyrimidine derivatives and
standard laboratory techniques.[4][5][6]

General Synthesis Approach

The synthesis of 4-(Trifluoromethyl)pyrimidine-2-thiol would likely involve the
cyclocondensation of a 3-ketoester or a related 1,3-dicarbonyl compound containing a
trifluoromethyl group with thiourea.

Workflow for a potential synthesis route:
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Generalized Synthesis Workflow

1,1,1-Trifluoro-4-alkoxy-3-buten-2-one

L Thiourea
(or similar precursor)

Cyclocondensation Reaction

(e.g., in ethanol with a base)

Reaction Work-up
(e.g., acidification, extraction)

Crude 4-(Trifluoromethyl)pyrimidine-2-thiol

Purification
(e.q., recrystallization, chromatography)

@riﬂuoromethyl)pyrimidi@
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General Crystallization Workflow

Dissolve crude product in a

minimum amount of hot solvent

Slowly cool the solution to
room temperature

Induce crystallization if necessary

(seeding, scratching)

Allow crystals to grow undisturbed

Isolate crystals by filtration

Wash with cold solvent and dry

Single Crystals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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